N,N'-Dimethyl-1,6-hexanediamine

• IUPAC Name: N,N'-dimethylhexane-1,6-diamine
• InChI: InChI=1S/C8H20N2/c1-9-7-5-3-4-6-8-10-2/h9-10H,3-8H2,1-2H3
• InChI Key: MDKQJOKKKZNQDG-UHFFFAOYSA-N
• Canonical SMILES: CNCCCCCCNC
• Molecular Formula: C8H20N2
• DSSTOX Substance ID: DTXSID1065348
• Molecular Weight: 144.26 g/mol
• CAS RN: 13093-04-4

Description

Synthesis Analysis

The synthesis of N,N'-Dimethyl-1,6-hexanediamine derivatives and related compounds has been widely studied. A notable method involves the one-pot synthesis from CO2, methanol, and diamine over CeO2 catalysts, demonstrating a potential route to polyurethane intermediates with about 80% yield under optimized conditions (Alferov et al., 2019). Another approach utilizes 3-amino-1,2,4-triazole potassium as a solid base catalyst for synthesizing dimethylhexane-1,6-dicarbamate from 1,6-hexanediamine and dimethyl carbonate, achieving nearly 100% selectivity at room temperature (Wang et al., 2016).

Molecular Structure Analysis

Research on this compound and its derivatives often focuses on modifications to enhance their properties for specific applications. For instance, synthesis and photopolymerization studies of derivatives such as N,N'-dimethyl,-N,N'-di(methacryloxyethyl)-1,6-hexanediamine have been conducted to improve the performance of materials in dental restorations (Nie & Bowman, 2002).

Chemical Reactions and Properties

The methoxycarbonylation of 1,6-hexanediamine with dimethyl carbonate to form dimethylhexane-1,6-dicarbamate is a key reaction involving this compound. This process has been catalyzed by various catalysts including Mn(OAc)2, showing high yields and providing insights into the reaction mechanism and kinetic studies (Zhao et al., 2017).

Physical Properties Analysis

The physical properties of this compound derivatives are crucial for their application in different fields. For example, the thermodynamic analysis of the synthesis process provides essential data for understanding the reaction conditions and optimizing the process for industrial applications (Deng, 2007).

Chemical Properties Analysis

The chemical properties, including reactivity and interaction with other compounds, are fundamental for the application of this compound derivatives. Studies have explored the catalytic activities of various materials in the synthesis process, revealing the potential for improving efficiency and selectivity in the production of polyurethane intermediates and other products (Cao et al., 2015).

Scientific Research Applications

• Catalytic Methoxycarbonylation : N,N'-Dimethyl-1,6-hexanediamine is used in the methoxycarbonylation reaction to produce dimethylhexane-1,6-dicarbamate, with various catalysts like CH3COONa (Sun et al., 2010), Bi(NO3)3 (Garcia Deleon et al., 2002), and Mn(OAc)2 (Zhao et al., 2017).

• CO2 Solubility in Aqueous Amine-Based Solvents : Its use in evaluating the solubility of CO2 in potential aqueous amine-based solvents at low CO2 partial pressure has been researched (Singh et al., 2011).

• Synthesis in Polymer Science : It's involved in the synthesis of various compounds, like 1,6-hexamethylene diurethane (Gong-ying, 2007) and in photopolymerization for dental restorations (Nie & Bowman, 2002).

• Reaction Mechanism Studies : Studies on the reaction mechanism of methoxycarbonylation involving this compound have been conducted to understand the catalytic processes better (Kim et al., 2010).

• Applications in Material Science : It's used in synthesizing polyurethanes and other polymers, as shown in studies exploring new synthesis methods for intermediates like dimethyl hexane-1,6-diyldicarbamate (Alferov et al., 2019) and carbamates (Zhou et al., 2007).

• Corrosion Inhibition : Research on the use of this compound derivatives as corrosion inhibitors has been conducted, showing its potential in protecting metals (Ali & Saeed, 2001).

• Pharmaceutical Research : It's used in the formation of inclusion complexes with pharmacologically important compounds, indicating its utility in drug delivery systems (Grachev et al., 2015).

• Process Optimization and Environmental Impact : Studies focusing on optimizing the synthesis process of important intermediates while minimizing environmental impact have been conducted (Hsu et al., 2019).

Mechanism of Action

Target of Action

N,N’-Dimethyl-1,6-hexanediamine (DMHDA) is a versatile organic compound that can interact with various targets depending on the context of its use. For instance, in the synthesis of hydroxyurethane, DMHDA reacts with propylene carbonate . In the context of dental resins, it acts as both a co-initiator and a reactive diluent .

Mode of Action

The mode of action of DMHDA is primarily through its reactivity as an amine. In the synthesis of hydroxyurethane, DMHDA reacts with propylene carbonate to form a urethane linkage . In dental resins, it serves as a co-initiator, likely participating in the radical polymerization process, and as a reactive diluent, potentially reducing the viscosity of the resin formulation .

Biochemical Pathways

Its role in the synthesis of hydroxyurethane and dental resins suggests that it participates in chemical reactions leading to the formation of polymers .

Result of Action

The primary result of DMHDA’s action is the formation of new compounds through chemical reactions. For example, it can react with propylene carbonate to form hydroxyurethane . In the context of dental resins, it contributes to the formation of the polymer matrix .

Action Environment

The action of DMHDA can be influenced by various environmental factors, such as temperature, pH, and the presence of other reactants. For instance, the reaction rate between DMHDA and propylene carbonate may be affected by the temperature and the presence of a catalyst .

Safety and Hazards

N,N’-Dimethyl-1,6-hexanediamine can cause severe skin burns and eye damage, skin irritation, serious eye irritation, and may cause respiratory irritation. It is advised to avoid breathing dust/fume/gas/mist/vapours/spray, and to wear protective gloves/protective clothing/eye protection/face protection. If it comes into contact with the skin or eyes, it should be washed off with plenty of water.